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Compound of Interest

Compound Name: Mononitrosocaffeidine

CAS No.: 145438-96-6

Cat. No.: B136296

Get Quote

For the dedicated researcher, scientist, and drug development professional, the pursuit of novel

therapeutics is a journey into the molecular unknown. With this exploration comes the inherent

responsibility of ensuring personal and environmental safety, especially when working with

potent, uncharacterized compounds. Mononitrosocaffeidine (MNC), an N-nitroso derivative of

a caffeine hydrolysis product, is one such compound that demands our utmost respect and

caution.[1][2] This guide provides essential, immediate safety and logistical information, moving

beyond a simple checklist to instill a deep, causal understanding of the necessary precautions

for handling Mononitrosocaffeidine. Our goal is to empower you with the knowledge to work

confidently and safely, making this your preferred resource for laboratory safety and chemical

handling.

Understanding the Hazard: What is
Mononitrosocaffeidine?
Mononitrosocaffeidine (C7H11N5O2) is an N-nitroso compound that has been identified as a

suspected carcinogen.[3] Animal studies have demonstrated its potential to induce malignant

tumors, specifically in the nasal cavity of rats.[1][4] The Globally Harmonized System (GHS) of
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Classification and Labelling of Chemicals categorizes Mononitrosocaffeidine with the

following hazard statements:

H351: Suspected of causing cancer[3]

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Given these significant health risks, a comprehensive and meticulously followed safety protocol

is not just recommended, but imperative. The principles of E-E-A-T (Experience, Expertise,

Authoritativeness, and Trustworthiness) are the bedrock of the following guidelines, designed

to create a self-validating system of safety in your laboratory.

The First Line of Defense: Personal Protective
Equipment (PPE)
The selection and correct use of Personal Protective Equipment (PPE) is the most critical

barrier between the researcher and potential exposure to Mononitrosocaffeidine. The

following table outlines the minimum required PPE, with explanations rooted in the specific

hazards of MNC.
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PPE Component Specification
Rationale for Use with
Mononitrosocaffeidine

Hand Protection Nitrile gloves (double-gloved)

Nitrile provides good

resistance to a range of

chemicals. Double-gloving is a

critical precaution for handling

potent compounds, providing

an additional barrier and

allowing for safe removal of the

outer, potentially contaminated

glove without exposing the

skin.[5]

Body Protection
Disposable, solid-front lab

gown with knit cuffs

A disposable gown prevents

the contamination of personal

clothing and reduces the risk

of carrying the compound

outside the laboratory. The

solid front offers protection

against splashes, and knit

cuffs ensure a secure fit

around the inner glove.

Eye and Face Protection
Safety goggles with side

shields or a full-face shield

Given that MNC causes

serious eye irritation, safety

goggles are mandatory to

protect against splashes and

aerosols.[3] A full-face shield

should be worn over safety

goggles when there is a higher

risk of splashing, such as

during solution preparation or

transfers.

Respiratory Protection N95 respirator or higher (if

handling powder outside of a

certified chemical fume hood)

To prevent respiratory irritation

from airborne particles of

Mononitrosocaffeidine, a

respirator is essential if there is
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any chance of aerosolization

outside of a primary

engineering control.[3] All

handling of solid MNC should

ideally be performed within a

fume hood.

Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach to handling Mononitrosocaffeidine minimizes the risk of exposure at

every stage. This procedural guide provides a step-by-step workflow for safe handling.

Receiving and Storage
Inspect upon Arrival: Before accepting the package, inspect it for any signs of damage or

leakage. If compromised, do not open it and follow your institution's hazardous material

incident protocol.

Transport with Care: Use a designated, sealed, and clearly labeled secondary container to

transport the chemical to the laboratory.

Designated Storage: Store Mononitrosocaffeidine in a well-ventilated, designated area for

potent compounds, away from incompatible materials.[6] The container should be tightly

sealed, clearly labeled with the chemical name and hazard warnings, and stored in

secondary containment.

Preparation and Handling Workflow
All handling of Mononitrosocaffeidine, especially the solid form, must be conducted within a

certified chemical fume hood to minimize inhalation exposure.

Experimental Workflow for Handling Mononitrosocaffeidine
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Preparation

Handling

Post-Handling

Prepare designated work area in fume hood

Don all required PPE

Gather all necessary equipment and reagents

Carefully weigh solid MNC

Dissolve in appropriate solvent

Decontaminate all surfaces and equipment

Dispose of all contaminated waste

Doff PPE correctly

Wash hands thoroughly
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Donning (Putting On)

Doffing (Taking Off)

Disposable Gown Inner Pair of Gloves Safety Goggles Face Shield (if needed) Outer Pair of Gloves

Remove Outer Gloves Remove Gown Remove Face Shield Remove Goggles Remove Inner Gloves Wash Hands

Click to download full resolution via product page

Caption: The correct sequence for donning and doffing Personal Protective Equipment.

Emergency Procedures: Be Prepared
In the event of an accidental exposure or spill, immediate and correct action is critical.

Exposure Response
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. [7]Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. [7]Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention. [8]* Ingestion: Do not induce vomiting. Rinse

mouth with water and seek immediate medical attention. [8]

Spill Response
Evacuate and Alert: Immediately evacuate the area and alert others in the vicinity.

Isolate: Secure the area to prevent entry.
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Assess: From a safe distance, assess the extent of the spill. If the spill is large or you are not

trained to handle it, contact your institution's emergency response team.

Clean-up (for trained personnel only):

Don the appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material, working from the outside in.

Carefully collect the absorbed material into a labeled, sealed container for hazardous

waste.

Decontaminate the spill area with a suitable deactivating solution (see Disposal Plan).

Disposal Plan: Decontamination and Waste
Management
Proper disposal is the final, critical step in the safe handling of Mononitrosocaffeidine.

Decontamination
All surfaces and equipment that have come into contact with Mononitrosocaffeidine must be

decontaminated. A recommended method for the degradation of N-nitroso compounds involves

treatment with an aluminum-nickel alloy powder and aqueous alkali, which reduces them to the

corresponding amines. [9]Always consult your institution's safety officer for approved

decontamination procedures.

Waste Disposal
Solid Waste: All disposable items, including gloves, gowns, bench paper, and contaminated

materials from spill clean-up, must be placed in a clearly labeled, sealed hazardous waste

container. [8]* Liquid Waste: Solutions containing Mononitrosocaffeidine should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's approved

hazardous waste management program. By adhering to these comprehensive guidelines,

researchers can confidently and safely work with Mononitrosocaffeidine, ensuring both
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personal well-being and the integrity of their research. This guide serves as a foundational

document; always supplement it with your institution's specific safety protocols and the

Safety Data Sheet (SDS) for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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